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Compound of Interest

Compound Name: Simvastatin, Sodium Salt

Cat. No.: B13385639

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective in vitro comparison of four different commercial brands of 20

mg simvastatin tablets. The analysis focuses on key quality control parameters to assess their

physicochemical equivalence. All experimental data is presented in structured tables for clear

comparison, and detailed methodologies for each experiment are provided.

Comparative Data of Simvastatin Tablet Brands
The following tables summarize the quantitative data obtained from the in vitro analysis of four

commercial brands of simvastatin 20 mg tablets, herein designated as Brand A, Brand B,

Brand C, and Brand D.

Table 1: Weight Variation of Simvastatin 20 mg Tablets
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Brand Average Weight (mg) % Deviation from Average

Brand A 310.4 ± 1.88

Brand B 312.5 ± 2.45

Brand C 315.7 ± 1.96

Brand D 309.8 ± 2.11

Table 2: Hardness and Disintegration Time of Simvastatin 20 mg Tablets

Brand Hardness ( kg/cm ²)
Disintegration Time
(minutes)

Brand A 15.87 5.30

Brand B 19.76 8.15

Brand C 16.23 6.45

Brand D 14.98 4.50

Table 3: Drug Content (Assay) of Simvastatin 20 mg Tablets

Brand Labeled Amount (mg) Drug Content (%)

Brand A 20 101.2

Brand B 20 99.8

Brand C 20 102.5

Brand D 20 98.9

Table 4: Dissolution of Simvastatin 20 mg Tablets
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Brand % Drug Released in 30 minutes

Brand A > 85%

Brand B > 85%

Brand C > 85%

Brand D > 85%

Note: All four brands complied with the USP specification which requires not less than 75% of

the labeled amount of simvastatin to be dissolved in 30 minutes.[1][2]

Experimental Workflow
The following diagram illustrates the sequence of in vitro tests performed for the comparative

evaluation of the commercial simvastatin tablets.

Sample Preparation
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Caption: Experimental workflow for the in vitro comparison of commercial simvastatin tablets.
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Experimental Protocols
The following are detailed methodologies for the key in vitro experiments conducted in this

comparative study.

Weight Variation Test
Objective: To determine the uniformity of dosage units by weight.

Apparatus: Analytical balance.

Procedure:

Twenty tablets were randomly selected from each brand.

Each tablet was weighed individually using a calibrated analytical balance.

The average weight of the 20 tablets was calculated.

The percentage deviation of each individual tablet's weight from the average weight was

calculated using the formula: % Deviation = [(Individual Weight - Average Weight) / Average

Weight] x 100

The results were compared against the USP specification, which allows for not more than

two tablets to deviate from the average weight by more than ±7.5%, and no tablet should

deviate by more than double that percentage.[3]

Hardness Test (Crushing Strength)
Objective: To measure the mechanical strength of the tablets.

Apparatus: Tablet hardness tester.

Procedure:

A tablet is placed between the anvils of the tester.[4]

Force is gradually applied by the motorized jaw until the tablet fractures.
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The force required to break the tablet is recorded in kilograms (kg) or Newtons (N).[1]

The procedure is repeated for a representative sample of tablets from each brand to

determine the average hardness.

Disintegration Test
Objective: To determine the time required for the tablets to break up into smaller particles in a

liquid medium.

Apparatus: Disintegration tester.

Procedure:

One tablet is placed in each of the six tubes of the basket-rack assembly.

The assembly is suspended in a beaker containing a specified liquid medium (e.g., water or

simulated gastric fluid) maintained at 37 ± 2°C.[5]

The apparatus is operated, moving the basket up and down at a specified frequency.

The time taken for each tablet to completely disintegrate (i.e., no solid residue remains on

the screen) is recorded.[5][6]

For uncoated tablets, the disintegration time should typically be within 30 minutes.[5]

Assay (Drug Content)
Objective: To quantify the amount of the active pharmaceutical ingredient (simvastatin) in the

tablets.

Apparatus: High-Performance Liquid Chromatography (HPLC) system with a UV detector.

Procedure:

Standard Solution Preparation: A standard solution of simvastatin with a known

concentration is prepared in a suitable solvent.
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Sample Solution Preparation: A specific number of tablets (e.g., 10) are accurately weighed

and finely powdered. A quantity of the powder equivalent to a single dose is dissolved in a

specific volume of the solvent to obtain a solution of a known theoretical concentration.

Chromatographic Conditions:

Column: C18 or a similar reverse-phase column.

Mobile Phase: A mixture of a buffer solution (e.g., phosphate buffer) and an organic

solvent (e.g., acetonitrile or methanol).[7]

Flow Rate: Typically 1.0 - 1.5 mL/min.

Detection Wavelength: 238 nm for simvastatin.

Analysis: Equal volumes of the standard and sample solutions are injected into the HPLC

system.

Calculation: The peak areas of simvastatin in the chromatograms of the standard and

sample solutions are used to calculate the percentage of the labeled amount of drug in the

tablets. The acceptance criteria as per USP is typically between 90.0% and 110.0% of the

labeled amount.

Dissolution Test
Objective: To measure the rate and extent of drug release from the tablet into a liquid medium

over time.

Apparatus: USP Dissolution Apparatus 2 (Paddle method).

Procedure:

Dissolution Medium: 900 mL of a pH 7.0 phosphate buffer containing 0.5% sodium lauryl

sulfate (SLS) is placed in each dissolution vessel and maintained at 37 ± 0.5°C.[1]

Apparatus Setup: The paddle speed is set to 50 rpm.[1]

Test Initiation: One tablet is placed in each vessel.
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Sampling: Aliquots of the dissolution medium are withdrawn at specified time intervals (e.g.,

5, 10, 15, 30, 45, and 60 minutes). An equal volume of fresh dissolution medium is replaced

after each sampling to maintain a constant volume.[1]

Analysis: The amount of simvastatin dissolved in each sample is determined by UV-Vis

spectrophotometry at 239 nm or by HPLC.[1]

Acceptance Criteria: According to the USP, not less than 75% (Q) of the labeled amount of

simvastatin should be dissolved in 30 minutes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b13385639?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13385639?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

